Cas no 1178921-29-3 ((cyclobutylmethyl)(2,2-difluoroethyl)amine)

• Product Name: (cyclobutylmethyl)(2,2-difluoroethyl)amine
• CAS No: 1178921-29-3
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• MDL: MFCD12768550
• CID: 5097908
• Update Time: 2026-03-02

(cyclobutylmethyl)(2,2-difluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclobutylmethyl)-2,2-difluoroethanamine
• (cyclobutylmethyl)(2,2-difluoroethyl)amine
• n-(Cyclobutylmethyl)-2,2-difluoroethan-1-amine

• MDL： MFCD12768550
• Inchi： 1S/C7H13F2N/c8-7(9)5-10-4-6-2-1-3-6/h6-7,10H,1-5H2
• InChI Key： KPYZWBAPTXFEPM-UHFFFAOYSA-N
• SMILES： N(CC1CCC1)CC(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (cyclobutylmethyl)(2,2-difluoroethyl)amine

Recent Advances in the Study of (Cyclobutylmethyl)(2,2-difluoroethyl)amine (CAS: 1178921-29-3)

In recent years, the compound (cyclobutylmethyl)(2,2-difluoroethyl)amine (CAS: 1178921-29-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and difluoroethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. The structural novelty of this compound, combined with its pharmacological properties, makes it a subject of intense investigation.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of (cyclobutylmethyl)(2,2-difluoroethyl)amine. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a highly efficient synthetic route involving the reductive amination of cyclobutanecarboxaldehyde with 2,2-difluoroethylamine, achieving a yield of over 85%. This advancement addresses previous challenges related to scalability and purity, paving the way for larger-scale production and further pharmacological testing.

Pharmacological evaluations of (cyclobutylmethyl)(2,2-difluoroethyl)amine have revealed its potent activity as a modulator of GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. In vitro assays demonstrated a high affinity for the α2β3γ2 subunit combination, suggesting potential applications in treating anxiety disorders without the side effects commonly associated with benzodiazepines. These findings were corroborated by in vivo studies in rodent models, where the compound exhibited significant anxiolytic effects at doses as low as 5 mg/kg.

Beyond its CNS applications, (cyclobutylmethyl)(2,2-difluoroethyl)amine has also been investigated for its role in inhibiting lysine-specific demethylase 1 (LSD1), an enzyme implicated in cancer progression. Preliminary data from a 2024 study published in *Cancer Research* indicated that the compound effectively suppresses LSD1 activity, leading to reduced proliferation in certain cancer cell lines. This dual functionality—targeting both neurological and oncological pathways—highlights the compound's versatility and broad therapeutic potential.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of (cyclobutylmethyl)(2,2-difluoroethyl)amine. Recent pharmacokinetic studies have identified rapid metabolism as a limiting factor, with a half-life of approximately 2 hours in preclinical models. Researchers are now exploring prodrug strategies and structural modifications to enhance metabolic stability while retaining the compound's pharmacological efficacy.

In conclusion, (cyclobutylmethyl)(2,2-difluoroethyl)amine (CAS: 1178921-29-3) represents a compelling candidate for further development in both CNS and oncology therapeutics. Its unique chemical structure, combined with demonstrated biological activity, positions it as a molecule of significant interest in the pharmaceutical industry. Future research will likely focus on addressing its metabolic limitations and expanding its therapeutic applications through targeted drug design and clinical validation.